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Compound of Interest

Compound Name: 5-Borono-2-chlorobenzoic acid

Cat. No.: B1289912 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-chlorobenzoic Acid
Disclaimer: The following guidance is based on available safety data for 5-Bromo-2-

chlorobenzoic acid, as information for 5-Borono-2-chlorobenzoic acid is not readily available.

It is assumed that the user may be inquiring about the bromo- derivative. Researchers must

always consult the specific Safety Data Sheet (SDS) provided by the supplier for the exact

chemical they are handling.

This guide provides crucial safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

5-Bromo-2-chlorobenzoic acid. Adherence to these protocols is essential for ensuring a safe

laboratory environment.

Immediate Safety and Hazard Information
5-Bromo-2-chlorobenzoic acid is a chemical compound that requires careful handling due to its

potential health hazards. Based on the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, this substance is classified as causing skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2]

Signal Word: Warning[1]
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Hazard Statements:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1]

Immediate first aid measures are critical in case of exposure. For skin contact, wash thoroughly

with soap and water.[3][4] In case of eye contact, rinse cautiously with water for several

minutes.[3][4][5] If inhaled, move the person to fresh air.[4][5] In all cases of significant

exposure or if symptoms persist, seek medical attention.[3][4][6]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when handling 5-Bromo-2-chlorobenzoic acid. The following table summarizes the required

PPE.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[5]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound. Gloves should be

inspected before use and

changed immediately if

contaminated.[1]

Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[5]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles, especially if dust

is generated or ventilation is

inadequate.[1]

Minimizes the risk of

respiratory tract irritation.

Operational and Handling Plan
Strict adherence to the following operational protocol is crucial for the safe handling of 5-

Bromo-2-chlorobenzoic acid.

Step 1: Preparation

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.
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Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[3]

The work area should be clean and free of clutter.

Step 2: Donning PPE

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Step 3: Handling the Chemical

Avoid generating dust when transferring the solid.[1] Use appropriate tools, such as a

spatula, for transfers.

Keep the container of 5-Bromo-2-chlorobenzoic acid tightly closed when not in use.

Avoid all personal contact, including inhalation of dust or vapors.

Step 4: Post-Handling

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste generated from the use of 5-Bromo-2-chlorobenzoic acid, including contaminated

PPE and empty containers, must be considered hazardous waste.

Step-by-Step Disposal Procedure:

Segregation: Collect all waste containing 5-Bromo-2-chlorobenzoic acid in a designated,

clearly labeled, and sealed container for hazardous waste.
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Labeling: The waste container must be labeled with the full chemical name and associated

hazards.

Storage: Store the hazardous waste in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed professional

waste disposal service.[1] Do not pour waste down the drain.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 5-Bromo-2-chlorobenzoic acid.
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Hazard Assessment

PPE Selection

Final Check

Start: Handling 5-Bromo-2-chlorobenzoic acid

Consult SDS for Hazards
(Skin/Eye Irritant, Respiratory Irritant)

Mandatory:
Chemical Safety Goggles

Mandatory:
Chemically Resistant Gloves

Mandatory:
Lab Coat, Long Pants,

Closed-toe Shoes

Is there a risk of dust/aerosol generation
or inadequate ventilation?

Final PPE Check:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Required:
NIOSH-approved Respirator (N95)

Yes

Not generally required
(if in fume hood with no dust)

No

Proceed with work

Click to download full resolution via product page

Caption: PPE Selection Workflow for 5-Bromo-2-chlorobenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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